Cas no 851805-15-7 (2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole)
2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole is a versatile organic compound with a complex structure. It exhibits notable stability and reactivity, making it suitable for various synthetic applications. The presence of the nitrobenzoyl group and the sulfanyl moiety contributes to its unique chemical behavior, facilitating the development of novel compounds with potential applications in pharmaceuticals and materials science.
851805-15-7 structure
Product Name:2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
CAS No:851805-15-7
MF:C18H17N3O3S
MW:355.410882711411
CID:5849989
PubChem ID:4181903
Update Time:2025-11-01
2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- (2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(2-nitrophenyl)methanone
- Methanone, [4,5-dihydro-2-[[(4-methylphenyl)methyl]thio]-1H-imidazol-1-yl](2-nitrophenyl)-
- AKOS024589181
- 2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
- 851805-15-7
- [2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(2-nitrophenyl)methanone
- F0630-1244
- 2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole
-
- Inchi: 1S/C18H17N3O3S/c1-13-6-8-14(9-7-13)12-25-18-19-10-11-20(18)17(22)15-4-2-3-5-16(15)21(23)24/h2-9H,10-12H2,1H3
- InChI Key: MBRIREMSUCDCQJ-UHFFFAOYSA-N
- SMILES: C(N1C(SCC2=CC=C(C)C=C2)=NCC1)(C1=CC=CC=C1[N+]([O-])=O)=O
Computed Properties
- Exact Mass: 355.09906259g/mol
- Monoisotopic Mass: 355.09906259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 526
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.32±0.1 g/cm3(Predicted)
- Boiling Point: 535.7±60.0 °C(Predicted)
- pka: 0.79±0.60(Predicted)
2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-1244-2μmol |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-5μmol |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-10μmol |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-20μmol |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-1mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-2mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-3mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-4mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-5mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-1244-10mg |
2-{[(4-methylphenyl)methyl]sulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole |
851805-15-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-{(4-methylphenyl)methylsulfanyl}-1-(2-nitrobenzoyl)-4,5-dihydro-1H-imidazole Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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